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Compound of Interest

Compound Name: 3-Bromocyclobutanone

Cat. No.: B1528419

Technical Guide: Physical Properties of 3-
Bromocyclobutanone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 3-
Bromocyclobutanone, a key intermediate in organic synthesis. The document details its
boiling point and density, outlines experimental methodologies for their determination, and
includes a workflow for its chemical synthesis.

Core Physical Properties

3-Bromocyclobutanone is a valuable building block in the synthesis of complex organic
molecules. An understanding of its physical properties is essential for its effective handling,
purification, and use in chemical reactions.

Quantitative Data Summary

The key physical properties of 3-Bromocyclobutanone are summarized in the table below.
These values are critical for designing experimental setups, particularly for distillation and for
calculating reaction stoichiometry.
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Physical Property Value Conditions
Boiling Point 29 °C at 1.8 Torr
Density 1.820 £ 0.06 g/cm3 Predicted

Experimental Protocols

While specific experimental write-ups for the determination of these exact values for 3-
Bromocyclobutanone are not readily available in public literature, standard organic chemistry
techniques would be employed. The density is noted as a predicted value, likely derived from
computational modeling.

Determination of Boiling Point under Reduced Pressure

The boiling point of 3-Bromocyclobutanone is reported at a reduced pressure (29 °C at 1.8
Torr), which is a common practice for compounds that may be thermally unstable or have very
high boiling points at atmospheric pressure. A general procedure for determining a boiling point
under vacuum involves a technique such as vacuum distillation or micro-boiling point
determination.

General Protocol for Micro-Boiling Point Determination:

A small sample of the liquid is placed in a test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the liquid.

e The apparatus is connected to a vacuum pump, and the pressure is lowered to the desired
level (e.g., 1.8 Torr).

o The sample is slowly heated in a controlled manner, often using an oil bath.

e As the liquid heats, trapped air will bubble out of the capillary tube.

» The boiling point is the temperature at which a steady stream of bubbles emerges from the
capillary tube. The temperature is recorded from a thermometer with the bulb placed near
the surface of the liquid.
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Determination of Density

The density of a liquid organic compound like 3-Bromocyclobutanone can be determined
using several standard laboratory methods. A common and straightforward method involves the
use of a pycnometer or a volumetric flask and a balance.

General Protocol for Density Determination:

e An empty, clean, and dry volumetric flask of a known volume (e.g., 1.00 mL) is accurately
weighed.

o The flask is carefully filled with the liquid sample up to the calibration mark.
e The filled flask is then re-weighed.

e The mass of the liquid is determined by subtracting the mass of the empty flask from the
mass of the filled flask.

e The density is calculated by dividing the mass of the liquid by its known volume.

o The temperature at which the measurement is made should be recorded as density is
temperature-dependent.

Synthesis Workflow

3-Bromocyclobutanone can be synthesized from 3-oxocyclobutanecarboxylic acid. The
following diagram illustrates the typical experimental workflow for this chemical transformation.
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Synthesis of 3-Bromocyclobutanone Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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